molecular formula C9H13O3P B8358038 3-Phenylpropylphosphonic acid

3-Phenylpropylphosphonic acid

Cat. No.: B8358038
M. Wt: 200.17 g/mol
InChI Key: KAHDGZROTZTIJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Phenylpropylphosphonic acid is a useful research compound. Its molecular formula is C9H13O3P and its molecular weight is 200.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13O3P

Molecular Weight

200.17 g/mol

IUPAC Name

3-phenylpropylphosphonic acid

InChI

InChI=1S/C9H13O3P/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12)

InChI Key

KAHDGZROTZTIJZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-phenylpropyl phosphonous acid (0.92 g, 0.005 mole) in acetone (10 ml) and water (10 ml) was added a solution of sodium hydroxide (0.2 g, 0.005 mole) in water (10 ml) until a pH of about 7 was reached. A solution of KMnO4 (0.474 g, 0.003 mole) in water (10 ml) was added slowly to the vigorously stirred solution of phosphonous acid at 20°-25° C. After the addition (5 minutes), the reaction mixture was stirred for 5 minutes at ambient temperature and acidified with concentrated HCl acid until a pH of 1 was reached. Saturated sodium bisulfite solution was added to the reaction mixture thereby resulting in formation of a precipitate.
Name
3-phenylpropyl phosphonous acid
Quantity
0.92 g
Type
reactant
Reaction Step One
Quantity
0.2 g
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reactant
Reaction Step One
Quantity
10 mL
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solvent
Reaction Step One
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Quantity
10 mL
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solvent
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Quantity
10 mL
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solvent
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0.474 g
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Two
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Quantity
10 mL
Type
solvent
Reaction Step Two
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Quantity
0 (± 1) mol
Type
reactant
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0 (± 1) mol
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